Cas no 93918-11-7 (Iron,(isooctanoato-O)(neodecanoato-O)- (9CI))

• Product Name: Iron,(isooctanoato-O)(neodecanoato-O)- (9CI)
• CAS No: 93918-11-7
• MF: C₁₈H₃₆FeO₄
• MW: 372.321047782898
• CID: 817689
• PubChem ID: 56844094
• Update Time: 2025-04-19

Iron,(isooctanoato-O)(neodecanoato-O)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyloctanoic acid,iron,6-methylheptanoic acid
• Iron,(isooctanoato-O)(neodecanoato-O)- (9CI)
• EINECS 299-891-9
• (Isooctanoato-O)(neodecanoato-O)iron
• 93918-11-7

• Inchi： 1S/C10H20O2.C8H16O2.Fe/c1-10(2,3)8-6-4-5-7-9(11)12;1-7(2)5-3-4-6-8(9)10;/h4-8H2,1-3H3,(H,11,12);7H,3-6H2,1-2H3,(H,9,10);
• InChI Key： IFWSNWAGCRMJGQ-UHFFFAOYSA-N
• SMILES： [Fe].OC(CCCCCC(C)(C)C)=O.OC(CCCCC(C)C)=O

Computed Properties

• Exact Mass: 372.196295g/mol
• Monoisotopic Mass: 372.196295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 296
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų